![molecular formula C₁₅H₁₂D₃FN₄O B1147031 Zolazepam-d3 CAS No. 1286480-83-8](/img/no-structure.png)
Zolazepam-d3
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Description
Zolazepam is a pyrazolodiazepinone derivative structurally related to the benzodiazepine drugs . It is used as an anaesthetic for a wide range of animals in veterinary medicine . Zolazepam is usually administered in combination with other drugs such as the NMDA antagonist tiletamine or the α2 adrenergic receptor agonist xylazine .
Synthesis Analysis
The synthesis of (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl) methanone (IV), a key intermediate in the preparation of zolazepam, has been reconsidered . The previous report for the preparation of this compound consisted of acylation of 5-chloro-1,3-dimethylpyrazole (prepared from chlorination of 1,3-dimethyl-5-pyrazolone) by 2-fluorobenzoyl chloride .Molecular Structure Analysis
The molecular formula of Zolazepam is C15H15FN4O . The formal name is 4-(2-fluorophenyl)-6,8-dihydro-1,3,8-trimethyl-pyrazolo[3,4-e][1,4]diazepin-7(1H)-one .Chemical Reactions Analysis
The synthesis of Zolazepam involves several steps, including methyl amination, acylation, conversion of bromoacetamide derivative to the azidoacetamide, catalytic hydrogenation of the azidoacetamide derivative, and cyclization to the diazepinones .Physical And Chemical Properties Analysis
Zolazepam has a molecular weight of 286.3 g/mol . It is a crystalline solid . It is both water-soluble and un-ionized at physiological pH, which means that its onset is very fast .Safety and Hazards
Properties
1286480-83-8 | |
Molecular Formula |
C₁₅H₁₂D₃FN₄O |
Molecular Weight |
289.32 |
synonyms |
4-(2-Fluorophenyl)-6,8-dihydro-1,3,8-trimethylpyrazolo[3,4-e][1,4]diazepin-7(1H)-one-d3; 4-(o-Fluorophenyl)-6,8-dihydro-1,3,8-trimethylpyrazolo[3,4-e][1,4]diazepin-7(1H)-_x000B_one-d3; CI 716; Flupyrazapon; |
Origin of Product |
United States |
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